Cas no 1208077-78-4 (2-fluoro-6-methoxybenzene-1-thiol)

2-fluoro-6-methoxybenzene-1-thiol structure

1208077-78-4 structure

Product Name:2-fluoro-6-methoxybenzene-1-thiol

CAS No:1208077-78-4

Molecular Formula:C₇H₇OFS

Molecular Weight:158.193

CID:2617273

PubChem ID:50998412

2-fluoro-6-methoxybenzene-1-thiol Properties

Names and Identifiers

- 2-fluoro-6-methoxybenzenethiol
- 2-fluoro-6-methoxybenzene-1-thiol
- 1208077-78-4
- EN300-1826712
- AKOS006336170
- 2-Fluoro-6-methoxythiophenol
- 2-Fluoro-6-methoxybenzene-1-thiol
- DTXSID80679273
- IYB07778
- CS-0237357
- MDL： MFCD12922636
- InChIKey： YBPHHFGWYCYAAB-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H7FOS/c1-9-6-4-2-3-5(8)7(6)10/h2-4,10H,1H3
- SMILES： COC1=CC=CC(=C1S)F

Computed Properties

Exact Mass: 158.02016418Da
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 158.02016418Da
Heavy Atom Count: 10
Complexity: 110
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Topological Polar Surface Area: 10.2Å²

2-fluoro-6-methoxybenzene-1-thiol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P01FFQ4-250mg	2-Fluoro-6-methoxythiophenol	1208077-78-4	95%	250mg	$189.00
A2B Chem LLC	AX99036-250mg	2-Fluoro-6-methoxythiophenol	1208077-78-4	95%	250mg	$155.00
Enamine	EN300-1826712-0.05g	2-fluoro-6-methoxybenzene-1-thiol	1208077-78-4	95%	0.05g	$235.0	2023-09-19
eNovation Chemicals LLC	Y1265174-1g	2-Fluoro-6-methoxythiophenol	1208077-78-4	95%	1g	$680	2024-06-05
Fluorochem	043182-1g	2-Fluoro-6-methoxythiophenol	1208077-78-4	95%	1g	￡355.00	2022-02-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1308027-50mg	2-Fluoro-6-methoxybenzene-1-thiol	1208077-78-4	98%	50mg	￥5071.00	2024-08-09

2-fluoro-6-methoxybenzene-1-thiol Related Literature

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3. Searching for original natural products by molecular networking: detection, isolation and total synthesis of chloroaustralasines†

F. Olivon,C. Apel,P. Retailleau,P. M. Allard,J. L. Wolfender,D. Touboul,F. Roussi,M. Litaudon,S. Desrat Org. Chem. Front., 2018,5, 2171-2178
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5. Some molecular orbital calculations on the systems o- and p-C6H4X2

Trans. Faraday Soc., 1950,46, 109-114
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7. Fuel mediated solution combustion synthesis of ZnO supported gold clusters and nanoparticles and their catalytic activity and in vitro cytotoxicity†

T. Inakhunbi Chanu,Thangavelu Muthukumar,Periakaruppan T. Manoharan Phys. Chem. Chem. Phys., 2014,16, 23686-23698
8. Crystal engineering gone awry and the emergence of the boronic acid–carboxylate synthon

CrystEngComm, 2005,7, 102-107
9. An antibody–magnetic nanoparticle conjugate-based selective filtration method for the rapid colorimetric detection of Listeria monocytogenes

Won-Bo Shim,Chae-Won Lee,Min-Gon Kim,Duck-Hwa Chung Anal. Methods, 2014,6, 9129-9135
10. High-pressure crystallographic and spectroscopic studies on two molecular dithienylethene switches†

Christopher H. Woodall,Simon K. Brayshaw,Stefanie Schiffers,David R. Allan,Simon Parsons,Rafael Valiente,Paul R. Raithby CrystEngComm, 2014,16, 2119-2128

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Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

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